Cas no 52829-68-2 (OXAZOLE, 5-METHYL-2-(4-NITROPHENYL)-)

• Product Name: OXAZOLE, 5-METHYL-2-(4-NITROPHENYL)-
• CAS No: 52829-68-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 3476948
• PubChem ID: 44550645
• Update Time: 2025-04-21

OXAZOLE, 5-METHYL-2-(4-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 5-METHYL-2-(4-NITROPHENYL)-
• AKOS040853461
• DB-219553
• 52829-68-2
• 5-methyl-2-(4-nitrophenyl)oxazole
• XNHKMMPILHPKAH-UHFFFAOYSA-N
• 5-methyl-2-(4-nitrophenyl)-1,3-oxazole
• SCHEMBL1127034

• Inchi： 1S/C10H8N2O3/c1-7-6-11-10(15-7)8-2-4-9(5-3-8)12(13)14/h2-6H,1H3
• InChI Key： XNHKMMPILHPKAH-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.9Ų